![molecular formula C15H13N3O4S B3936540 N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide](/img/structure/B3936540.png)
N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide
Overview
Description
N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide (abbreviated as CNMNPS) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CNMNPS belongs to the class of sulfonamide compounds, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide is not fully understood, but it is believed to be related to its ability to inhibit various enzymes and signaling pathways involved in cell growth, inflammation, and microbial infections.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth, induction of apoptosis, reduction of inflammation, and antimicrobial activity. These effects are believed to be due to the compound's ability to interact with various enzymes and signaling pathways involved in these processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide in lab experiments is its high potency and specificity towards its target enzymes and signaling pathways. This allows for accurate and reliable results in experiments. However, one limitation is that this compound is a relatively new compound and its long-term effects on human health are not fully understood.
Future Directions
There are several future directions for research involving N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and infectious diseases. Another direction is to study its toxicity and long-term effects on human health. Additionally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for scientific research.
Scientific Research Applications
N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In inflammation research, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, this compound has been shown to have antimicrobial activity against various bacterial strains.
properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]-4-methyl-3-nitrobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-11-2-7-14(10-15(11)18(19)20)23(21,22)17-13-5-3-12(4-6-13)8-9-16/h2-7,10,17H,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMTSEYLXPNGVML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC#N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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